Cas no 1611-57-0 (tert-Octyl Isocyanate)

tert-Octyl Isocyanate Properties

Names and Identifiers

• 1,1,3,3-tetramethylbutyl isocyanate
• 1,1,3,3-Tetramethylbutyl isocyanate~2,4,4-Trimethyl-2-pentyl isocyanate
• tert-Octyl isocyanate
• 2-isocyanato-2,4,4-trimethylpentane
• 1,1,3,3-tetramethyl-butyl isocyanate
• 2,4,4-trimethyl-2-pentyl isocyanate
• 2-isocyanato-2,4,4-trimethyl-pentane
• t-octyl isocyanate
• +Expand

• MDL： MFCD00209615
• InChIKey： XOHBENIMDRFUIH-UHFFFAOYSA-N
• Inchi： InChI=1S/C9H17NO/c1-8(2,3)6-9(4,5)10-7-11/h6H2,1-5H3
• SMILES： CC(C)(C)CC(C)(C)N=C=O

Computed Properties

• Exact Mass: 155.13100
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Rotatable Bond Count: 3
• Monoisotopic Mass: 155.131
• Heavy Atom Count: 11
• Complexity: 171
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 3.7
• Tautomer Count: nothing
• Surface Charge: 0
• Topological Polar Surface Area: 29.4A^2

Experimental Properties

• LogP: 2.53700
• PSA: 29.43000
• Refractive Index: n20/D 1.426(lit.)
• Boiling Point: 170-172 °C(lit.)
• Flash Point: Fahrenheit: 118.4 ° f
  Celsius: 48 ° c
  
• Color/Form: A colorless liquid with a pungent odor
• Solubility: Insoluble in water.
• Sensitiveness: Moisture Sensitive
• Density: 0.859 g/mL at 25 °C(lit.)

tert-Octyl Isocyanate Security Information

• Symbol: GHS02 GHS07
• WGK Germany：3
• Safety Term：6.1
• Safety Instruction： S23-S26-S36/37/39-S45
• Packing Group：II
• Packing Group：II
• Risk Phrases：R10; R20/22; R36/37/38; R42
• Hazard Level：6.1
• Dangerous goods sign： Xn
• Hazardous Material transportation number：UN 3080
• Hazard Statement： H226-H302-H312-H315-H319-H332-H335
• Warning Statement： P261-P280-P305+P351+P338
• Storage Condition：2-8°C
• PackingGroup：II
• Risk Phrases： 10-20/21/22-36/37/38
• Signal Word：Warning
• HazardClass：6.1

tert-Octyl Isocyanate Customs Data

• HS CODE：2929109000
• Customs Data：

  China Customs Code:

  2929109000

  Overview:

  2929109000. Other isocyanates. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:30.0%

  Declaration elements:

  Product Name, component content, use to

  Summary:

  2929109000. other isocyanates. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:30.0%